3-bromo-2-cyclobutylpyridine
Overview
Description
3-Bromo-2-cyclobutylpyridine (3-BCP) is an organobromine compound that is used in a variety of applications in the field of organic chemistry. It is used as a reagent in the synthesis of other compounds, as a catalyst in various reactions, and as a ligand in coordination chemistry. 3-BCP has also been studied for its potential applications in medicinal chemistry, with research focusing on its biochemical and physiological effects.
Scientific Research Applications
3-bromo-2-cyclobutylpyridine has been studied for its potential applications in medicinal chemistry. In particular, it has been investigated as a ligand for coordination chemistry and as a catalyst in various reactions. It has also been studied for its potential use as a reagent in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 3-bromo-2-cyclobutylpyridine is not yet fully understood. However, it is thought to act as a ligand in coordination chemistry, forming coordination complexes with metal ions. It is also thought to act as a catalyst in various reactions, helping to accelerate the reaction rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-2-cyclobutylpyridine are not yet fully understood. However, some studies have shown that it has the potential to act as an antioxidant and anti-inflammatory agent, as well as being able to inhibit the activity of certain enzymes. It also has the potential to act as a neuroprotective agent, as well as being able to modulate the activity of certain receptors.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-bromo-2-cyclobutylpyridine in lab experiments are its low cost, availability, and ease of synthesis. It can also act as a ligand in coordination chemistry, and as a catalyst in various reactions. The main limitation of using 3-bromo-2-cyclobutylpyridine in lab experiments is its lack of selectivity, as it can react with a variety of compounds.
Future Directions
The potential future directions for 3-bromo-2-cyclobutylpyridine research include further investigation of its biochemical and physiological effects, as well as its potential applications in medicinal chemistry. It could also be studied for its potential use as a reagent in the synthesis of other compounds, and as a catalyst in various reactions. Additionally, it could be studied for its potential use as an antioxidant and anti-inflammatory agent, as well as its potential to modulate the activity of certain receptors. Furthermore, it could be studied for its potential to act as a neuroprotective agent, and its ability to inhibit the activity of certain enzymes. Finally, further research could be conducted to determine the mechanism of action of 3-bromo-2-cyclobutylpyridine and to develop more selective methods for its synthesis.
Synthesis Methods
3-bromo-2-cyclobutylpyridine can be synthesized from 2-cyclobutylpyridine, which is first brominated using phosphorus tribromide (PBr3) in acetic acid. This reaction produces a mixture of 2-bromo-3-cyclobutylpyridine and 3-bromo-2-cyclobutylpyridine, which can then be separated by column chromatography. Alternatively, 3-bromo-2-cyclobutylpyridine can be synthesized from 2-bromo-3-cyclobutylpyridine by reaction with sodium amide in liquid ammonia.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-2-cyclobutylpyridine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-cyclobutylpyridine", "N-bromosuccinimide", "benzoyl peroxide", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-cyclobutylpyridine is reacted with N-bromosuccinimide in the presence of benzoyl peroxide as a radical initiator and acetic acid as a solvent to yield 3-bromo-2-cyclobutylpyridine N-oxide.", "Step 2: The N-oxide is then reduced to the corresponding amine using sodium hydroxide in water.", "Step 3: The amine is then treated with N-bromosuccinimide in the presence of acetic acid and diethyl ether to yield the final product, 3-bromo-2-cyclobutylpyridine." ] } | |
CAS RN |
1417518-98-9 |
Product Name |
3-bromo-2-cyclobutylpyridine |
Molecular Formula |
C9H10BrN |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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